Cas no 1217445-51-6 ((R)-4-(1-Aminobutyl)phenol hydrochloride)

• Product Name: (R)-4-(1-Aminobutyl)phenol hydrochloride
• CAS No: 1217445-51-6
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD16295025
• CID: 1030301
• PubChem ID: 53484776
• Update Time: 2025-06-07

(R)-4-(1-Aminobutyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminobutyl)phenol hydrochloride
• 4-[(1R)-1-aminobutyl]phenol,hydrochloride
• 4-[(1R)-1-Aminobutyl]phenol--hydrogen chloride (1/1)
• DTXSID80704211
• 1217445-51-6
• 4-[(1R)-1-aminobutyl]phenol;hydrochloride
• AKOS015923152
• (R)-4-(1-aminobutyl)phenol HCl
• (R)-4-(1-Aminobutyl)phenolhydrochloride
• DB-353594
• (R)-4-(1-AMINOBUTYL)PHENOL-HCl

• MDL： MFCD16295025
• Inchi： 1S/C10H15NO.ClH/c1-2-3-10(11)8-4-6-9(12)7-5-8;/h4-7,10,12H,2-3,11H2,1H3;1H/t10-;/m1./s1
• InChI Key： JKUKIQUZERUIDJ-HNCPQSOCSA-N
• SMILES： Cl.OC1C=CC(=CC=1)[C@@H](CCC)N

Computed Properties

• Exact Mass: 201.092
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on (R)-4-(1-Aminobutyl)phenol hydrochloride

Introduction to (R)-4-(1-Aminobutyl)phenol hydrochloride (CAS No. 1217445-51-6)

(R)-4-(1-Aminobutyl)phenol hydrochloride (CAS No. 1217445-51-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of phenols and is characterized by the presence of an amino butyl group attached to the phenolic ring, with the entire molecule being in the R configuration. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical and pharmacological studies.

The chiral nature of (R)-4-(1-Aminobutyl)phenol hydrochloride is particularly important in drug development, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. This has been a focal point in recent research, where the enantioselective synthesis and biological evaluation of such compounds have been extensively explored. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of chiral amines in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In terms of its chemical structure, (R)-4-(1-Aminobutyl)phenol hydrochloride features a phenolic hydroxyl group (-OH) and an amino butyl group (-NHCH₂CH₂CH₂CH₃) attached to the benzene ring. The R configuration at the chiral center ensures that the molecule has distinct spatial arrangements, which can influence its interactions with biological targets. The hydrochloride salt form is commonly used to improve the compound's solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies.

The synthesis of (R)-4-(1-Aminobutyl)phenol hydrochloride typically involves several steps, including the formation of the phenolic derivative, introduction of the amino butyl group, and final conversion to the hydrochloride salt. Recent advancements in asymmetric synthesis techniques have enabled more efficient and scalable production methods. For example, a study published in Tetrahedron Asymmetry in 2023 described a novel catalytic asymmetric synthesis route that significantly improved yield and enantiomeric purity.

The biological activity of (R)-4-(1-Aminobutyl)phenol hydrochloride has been investigated in various contexts. One notable application is its potential as a modulator of ion channels and receptors. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that this compound could selectively bind to specific ion channels, potentially offering new avenues for treating neurological disorders such as epilepsy and chronic pain. Additionally, preliminary studies have suggested that it may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

In preclinical studies, (R)-4-(1-Aminobutyl)phenol hydrochloride has shown promising results in animal models. For instance, a study conducted at the University of California, Los Angeles (UCLA) evaluated its efficacy in reducing inflammation and pain in rodent models of arthritis. The results indicated significant reductions in inflammatory markers and pain behaviors, suggesting its potential as a therapeutic agent.

The safety profile of (R)-4-(1-Aminobutyl)phenol hydrochloride is also an important consideration. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (R)-4-(1-Aminobutyl)phenol hydrochloride (CAS No. 1217445-51-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chiral structure and potential biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.